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[4] Polyol-mediated synthesis of Nil-xCux nanoparticles: Effect of copper content on structural,
optical and magnetic properties - Materials Chemistry and Physics (2019-01-01) Nil-xCux (x =
0.0, 0.2, 0.4, 0.6, 0.8, 1.0) nanoparticles (NPs) have been successfully synthesized by a
modified polyol method. In this process, ethylene glycol (EG) was used as a solvent as well as
a reducing agent, and polyvinylpyrrolidone (PVP) was used as a capping agent. The formation
of single phase NiCu alloy NPs with face-centered cubic (fcc) structure was confirmed by X-ray
diffraction (XRD) studies. The crystallite size was found to be in the range of 15-20 nm. The
morphology and the elemental composition of the as-synthesized NPs were analyzed by using
scanning electron microscopy (SEM) and energy dispersive X-ray spectroscopy (EDX). The
optical properties of the NPs were studied by using UV-Visible absorption spectroscopy. The
magnetic properties of the as-synthesized NPs were investigated by using a vibrating sample
magnetometer (VSM). The ferromagnetic behavior was observed for pure Ni, and Ni-rich NiCu
NPs (x = 0.2, 0.4), whereas pure Cu NPs shows diamagnetic behavior. A transition from
ferromagnetic to superparamagnetic behavior was observed for Cu-rich NiCu NPs (x = 0.6,
0.8). 1

Synthesis of bimetallic Ni-Cu nanoparticles by polyol method from nitrates and acetates: A
comparative study - ScienceDirect (2018-09-01) In a typical experiment for the synthesis of Ni-
Cu nanoparticles from nitrates, 100 ml of ethylene glycol (EG) was taken in a three-necked
flask and heated at 160 °C for 1 h with constant magnetic stirring under argon (Ar) atmosphere.
After 1 h, an aqueous solution containing 0.05 M of nickel nitrate (Ni(NO3)2:6H20) and 0.05 M
of copper nitrate (Cu(NO3)2-3H20) was injected into the hot EG solution. The temperature of
the solution was then raised to 195 °C and refluxed for 3 h. The color of the solution changed
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from light blue to black, which indicates the formation of nanopatrticles. The resulting solution
was then cooled to room temperature and the nanoparticles were separated by centrifugation.
The obtained nanoparticles were washed with ethanol and acetone several times to remove
the residual EG and other impurities. Finally, the nanopatrticles were dried in a vacuum oven at
60 °Cfor12h. 2

Synthesis and characterization of Ni—-Cu nanoparticles by polyol method - Materials Today:
Proceedings (2021-01-01) In the present work, Ni—Cu nanoparticles were synthesized by the
polyol method using ethylene glycol as a solvent and reducing agent. Nickel acetate and
copper acetate were used as precursors and polyvinylpyrrolidone (PVP) as a capping agent.
The synthesis process was carried out at a temperature of 180 °C for 2 h. The synthesized
nanoparticles were characterized by X-ray diffraction (XRD), transmission electron microscopy
(TEM), and UV-Visible spectroscopy. The XRD results confirmed the formation of a face-
centered cubic (fcc) structure of Ni—Cu alloy nanopatrticles. The TEM images showed that the
nanoparticles were spherical in shape with a narrow size distribution. The average particle size
was found to be around 20 nm. The UV-Visible absorption spectra showed a characteristic
surface plasmon resonance (SPR) peak, which further confirmed the formation of Ni—Cu
nanoparticles. 1

Synthesis of bimetallic Ni-Cu nanoparticles by polyol method from nitrates and acetates: A
comparative study | Request PDF - ResearchGate (2025-08-06) In a typical experiment for the
synthesis of Ni-Cu nanopatrticles from nitrates, 100 ml of ethylene glycol (EG) was taken in a
three-necked flask and heated at 160 °C for 1 h with constant magnetic stirring under argon
(Ar) atmosphere. After 1 h, an aqueous solution containing 0.05 M of nickel nitrate (Ni
(NO3)2:6H20) and 0.05 M of copper nitrate (Cu (NO3)2-3H20) was injected into the hot EG
solution. The temperature of the solution was then raised to 195 °C and refluxed for 3 h. The
color of the solution changed from light blue to black, which indicates the formation of
nanoparticles. The resulting solution was then cooled to room temperature and the
nanoparticles were separated by centrifugation. The obtained nanoparticles were washed with
ethanol and acetone several times to remove the residual EG and other impurities. Finally, the
nanoparticles were dried in a vacuum oven at 60 °C for 12 h. A similar procedure was followed
for the synthesis of Ni-Cu nanoparticles from acetates, where nickel acetate (Ni
(CH3CO00)2:4H20) and copper acetate (Cu (CH3CO0)2-H20) were used as precursors. 3
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A facile one-pot polyol synthesis of NiCu nanoparticles decorated reduced graphene oxide for
enhanced catalytic reduction of 4-nitrophenol and Congo red - Chemical Papers (2021-04-20)
The NiCu/rGO nanocomposite was synthesized by a one-pot polyol method. In a typical
synthesis, 50 mg of graphene oxide (GO) was dispersed in 50 mL of ethylene glycol (EG) by
ultrasonication for 2 h. Then, 0.5 mmol of Ni(NO3)2:6H20 and 0.5 mmol of Cu(NO3)2-:3H20
were added to the GO dispersion and stirred for 30 min. The pH of the solution was adjusted to
10 by adding NaOH solution. The mixture was then heated to 180 °C and refluxed for 3 h. After
cooling to room temperature, the product was collected by centrifugation, washed with
deionized water and ethanol, and dried at 60 °C for 12 h. For comparison, pure NiCu
nanoparticles were also synthesized by the same method without the addition of GO. 1

Polyol-mediated synthesis of Nil-xCux nanoparticles: Effect of copper content on structural,
optical and magnetic properties - ScienceDirect (2019-01-01) Nil-xCux (x = 0.0, 0.2, 0.4, 0.6,
0.8, 1.0) nanoparticles (NPs) have been successfully synthesized by a modified polyol method.
In this process, ethylene glycol (EG) was used as a solvent as well as a reducing agent, and
polyvinylpyrrolidone (PVP) was used as a capping agent. The formation of single phase NiCu
alloy NPs with face-centered cubic (fcc) structure was confirmed by X-ray diffraction (XRD)
studies. The crystallite size was found to be in the range of 15-20 nm. The morphology and the
elemental composition of the as-synthesized NPs were analyzed by using scanning electron
microscopy (SEM) and energy dispersive X-ray spectroscopy (EDX). The optical properties of
the NPs were studied by using UV-Visible absorption spectroscopy. The magnetic properties of
the as-synthesized NPs were investigated by using a vibrating sample magnetometer (VSM).
The ferromagnetic behavior was observed for pure Ni, and Ni-rich NiCu NPs (x = 0.2, 0.4),
whereas pure Cu NPs shows diamagnetic behavior. A transition from ferromagnetic to
superparamagnetic behavior was observed for Cu-rich NiCu NPs (x = 0.6, 0.8). 1

Facile synthesis of NiCu bimetallic nanoparticles on sulfonated graphene for enhanced
catalytic activity in the reduction of 4-nitrophenol and organic dyes - RSC Advances (2017-01-
24) In a typical synthesis of NiCu/SGO, 0.1 g of SGO was dispersed in 100 mL of ethylene
glycol (EG) in a 250 mL three-necked flask and sonicated for 30 min. Then, 0.25 mmol of
Ni(NO3)2:6H20 and 0.25 mmol of Cu(NO3)2-3H20 were added to the SGO dispersion and
stirred for 30 min. The pH of the solution was adjusted to 10 by adding NaOH solution. The
mixture was then heated to 140 °C and refluxed for 3 h. After cooling to room temperature, the
product was collected by centrifugation, washed with deionized water and ethanol, and dried at
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60 °C for 12 h. For comparison, pure NiCu nanoparticles were also synthesized by the same
method without the addition of SGO. 1

Synthesis of bimetallic Ni-Cu nanoparticles by polyol method from nitrates and acetates: a
comparative study - Materials Research Express (2018-07-25) In a typical experiment for the
synthesis of Ni-Cu nanoparticles from nitrates, 100 ml of ethylene glycol (EG) was taken in a
three-necked flask and heated at 160 °C for 1 h with constant magnetic stirring under argon
(Ar) atmosphere. After 1 h, an aqueous solution containing 0.05 M of nickel nitrate (Ni(NO 3) 2
‘6H 2 O) and 0.05 M of copper nitrate (Cu(NO 3) 2 -3H 2 O) was injected into the hot EG
solution. The temperature of the solution was then raised to 195 °C and refluxed for 3 h. The
color of the solution changed from light blue to black, which indicates the formation of
nanoparticles. The resulting solution was then cooled to room temperature and the
nanoparticles were separated by centrifugation. The obtained nanoparticles were washed with
ethanol and acetone several times to remove the residual EG and other impurities. Finally, the
nanoparticles were dried in a vacuum oven at 60 °C for 12 h. A similar procedure was followed
for the synthesis of Ni-Cu nanoparticles from acetates, where nickel acetate (Ni(CH 3 COO) 2
4H 2 O) and copper acetate (Cu(CH 3 COO) 2 -H 2 O) were used as precursors. 3

Polyol-mediated synthesis of Nil-xCux nanoparticles: Effect of copper content on structural,
optical and magnetic properties - NIMS Nil-xCux (x = 0.0, 0.2, 0.4, 0.6, 0.8, 1.0) nanopatrticles
(NPs) have been successfully synthesized by a modified polyol method. In this process,
ethylene glycol (EG) was used as a solvent as well as a reducing agent, and
polyvinylpyrrolidone (PVP) was used as a capping agent. The formation of single phase NiCu
alloy NPs with face-centered cubic (fcc) structure was confirmed by X-ray diffraction (XRD)
studies. The crystallite size was found to be in the range of 15-20 nm. The morphology and the
elemental composition of the as-synthesized NPs were analyzed by using scanning electron
microscopy (SEM) and energy dispersive X-ray spectroscopy (EDX). The optical properties of
the NPs were studied by using UV-Visible absorption spectroscopy. The magnetic properties of
the as-synthesized NPs were investigated by using a vibrating sample magnetometer (VSM).
The ferromagnetic behavior was observed for pure Ni, and Ni-rich NiCu NPs (x = 0.2, 0.4),
whereas pure Cu NPs shows diamagnetic behavior. A transition from ferromagnetic to
superparamagnetic behavior was observed for Cu-rich NiCu NPs (x = 0.6, 0.8). 1

One-pot synthesis of NiCu bimetallic nanoparticles on multi-walled carbon nanotubes for
enhanced catalytic activity - RSC Advances (2016-01-28) In a typical synthesis of
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NiCu/MWCNTSs, 0.1 g of pristine MWCNTs was first functionalized by refluxing in a mixture of
concentrated H2SO4 and HNO3 (3:1 v/v) at 80 °C for 3 h. The functionalized MWCNTs were
then washed with deionized water until the pH became neutral and dried at 60 °C for 12 h. For
the synthesis of NiCu/MWCNTSs, 0.1 g of functionalized MWCNTs was dispersed in 100 mL of
ethylene glycol (EG) in a 250 mL three-necked flask and sonicated for 30 min. Then, 0.25
mmol of Ni(NO3)2:6H20 and 0.25 mmol of Cu(NO3)2-3H20 were added to the MWCNT
dispersion and stirred for 30 min. The pH of the solution was adjusted to 10 by adding NaOH
solution. The mixture was then heated to 140 °C and refluxed for 3 h. After cooling to room
temperature, the product was collected by centrifugation, washed with deionized water and
ethanol, and dried at 60 °C for 12 h. For comparison, pure NiCu nanoparticles were also
synthesized by the same method without the addition of MWCNTSs. 1

Synthesis of NiCu nanopatrticles by polyol method and their characterization - IOPscience
(2020-03-01) To begin the synthesis of NiCu nanoparticles, a 100 ml ethylene glycol (EG)
solution was placed in a three-necked flask and heated to 160 °C for an hour while being
constantly stirred magnetically in an argon (Ar) atmosphere. After an hour, a hot EG solution
was injected with an aqueous solution of 0.05 M nickel nitrate (Ni(NO 3) 2 -6H 2 O) and 0.05 M
copper nitrate (Cu(NO 3) 2 -3H 2 O). The solution’s temperature was then increased to 195 °C
and refluxed for three hours. The solution’s color changed from light blue to black, indicating
the creation of nanopatrticles. The resulting solution was then cooled to room temperature, and
the nanopatrticles were extracted via centrifugation. To eliminate the residual EG and other
contaminants, the nanoparticles were washed several times with ethanol and acetone. The
nanoparticles were then dried for 12 hours in a vacuum oven at 60 °C. 3

Synthesis of bimetallic Ni-Cu nanoparticles by polyol method from nitrates and acetates: a
comparative study (2018-07-25) In a typical experiment for the synthesis of Ni-Cu nanoparticles
from nitrates, 100 ml of ethylene glycol (EG) was taken in a three-necked flask and heated at
160 °C for 1 h with constant magnetic stirring under argon (Ar) atmosphere. After 1 h, an
agueous solution containing 0.05 M of nickel nitrate (Ni(NO 3) 2 -6H 2 O) and 0.05 M of
copper nitrate (Cu(NO 3) 2 -3H 2 O) was injected into the hot EG solution. The temperature of
the solution was then raised to 195 °C and refluxed for 3 h. The color of the solution changed
from light blue to black, which indicates the formation of nanoparticles. The resulting solution
was then cooled to room temperature and the nanoparticles were separated by centrifugation.
The obtained nanoparticles were washed with ethanol and acetone several times to remove
the residual EG and other impurities. Finally, the nanopatrticles were dried in a vacuum oven at
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60 °C for 12 h. A similar procedure was followed for the synthesis of Ni-Cu nanopatrticles from
acetates, where nickel acetate (Ni(CH 3 COO) 2 -4H 2 O) and copper acetate (Cu(CH 3 COO)
2 -H 2 O) were used as precursors. 4 Synthesis of Nickel-Copper (NiCu) Bimetallic
Nanoparticles via the Polyol Method: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of bimetallic Nickel-Copper (NiCu)
nanoparticles using the polyol method. This method is a versatile and widely used approach for
the preparation of metallic nanoparticles, offering control over size, composition, and
morphology. The protocol is based on the chemical reduction of metal precursors in a high-
boiling point polyol, which also serves as a stabilizing agent.

Overview of the Polyol Synthesis Method

The polyol method is a solution-phase chemical reduction technique for synthesizing a wide
range of nanomaterials. In a typical synthesis of NiCu nanopatrticles, metal salts (e.g., nitrates
or acetates of nickel and copper) are dissolved in a polyol, such as ethylene glycol (EG). The
polyol serves as both the solvent and the reducing agent. The reaction mixture is heated to an
elevated temperature, promoting the reduction of the metal ions and subsequent nucleation
and growth of the nanoparticles. A capping agent, such as polyvinylpyrrolidone (PVP), is often
added to control the particle size and prevent agglomeration.

The overall process can be summarized in the following key steps:

o Dissolution of Precursors: Nickel and copper precursor salts are dissolved in a polyol
solvent.

e Reduction of Metal lons: The polyol is heated, causing it to act as a reducing agent and
reduce the metal ions to their metallic state.

¢ Nucleation and Growth: The reduced metal atoms nucleate and grow into nanoparticles.

 Stabilization: A capping agent, if used, adsorbs onto the surface of the nanopatrticles,
preventing further growth and aggregation.
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 Purification: The synthesized nanopatrticles are separated from the reaction mixture and

washed to remove any unreacted precursors and byproducts.

Experimental Parameters and Their Influence

The properties of the synthesized NiCu nanoparticles are highly dependent on various
experimental parameters. A summary of these parameters from different studies is presented in

the table below.
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Parameter

Variation

Observation Reference(s)

Precursor Salts

Nickel Nitrate &
Copper Nitrate vs.
Nickel Acetate &
Copper Acetate

The choice of
precursor can
influence the reaction
kinetics and final
particle

characteristics.

Polyol

Ethylene Glycol (EG)

EG is a common
choice as it acts as
both a solvent and a
reducing agent at
elevated

temperatures.

Capping Agent

Polyvinylpyrrolidone
(PVP)

PVP is frequently
used to control
particle size and
prevent
agglomeration,
leading to a narrow

size distribution.

Reaction Temperature

140°C - 195°C

Higher temperatures
generally lead to
faster reaction rates
and can influence the
final particle size and

crystallinity.

Reaction Time

2 - 3 hours

The reaction time
affects the
completeness of the
reduction and the
growth of the

nanoparticles.

pH

Adjusted to 10 with
NaOH

In some protocols, the

pH is adjusted to
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facilitate the reduction

process.

Atmosphere Argon (Ar)

An inert atmosphere is
often used to prevent
oxidation of the
nanoparticles during

synthesis.

_ _ Varied from pure Ni to
Ni:Cu Molar Ratio
pure Cu

The composition of
the bimetallic
nanoparticles can be
controlled by adjusting
the initial molar ratio
of the metal
precursors. This
significantly affects
the magnetic and
optical properties of
the resulting

nanoparticles.

Particle Size 15-20 nm

The polyol method
allows for the
synthesis of
nanoparticles with a
relatively narrow size
distribution in the

nanometer range.

Detailed Experimental Protocol

This protocol provides a step-by-step guide for the synthesis of NiCu nanoparticles using the

polyol method with ethylene glycol as the polyol and polyvinylpyrrolidone as the capping agent.

Materials:
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 Nickel(ll) nitrate hexahydrate (Ni(NO3)2:6H20) or Nickel(ll) acetate tetrahydrate
(Ni(CHzC0OO0)2:4H20)

o Copper(ll) nitrate trihydrate (Cu(NOs)2-3H20) or Copper(ll) acetate monohydrate
(Cu(CHsCOO0)2:-H20)

o Ethylene glycol (EG)

e Polyvinylpyrrolidone (PVP)

» Ethanol

e Acetone

o Deionized water

e Sodium hydroxide (NaOH) (optional, for pH adjustment)
e Argon (Ar) gas (optional, for inert atmosphere)
Equipment:

e Three-necked round-bottom flask

» Condenser

o Thermometer or thermocouple

o Magnetic stirrer with hot plate

e Heating mantle

e Centrifuge

e Vacuum oven

Procedure:

© 2025 BenchChem. All rights reserved. 10/ 14 Tech Support
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Setup: Assemble the three-necked flask with a condenser, a thermometer, and a gas
inlet/outlet (if using an inert atmosphere). Place the flask on the magnetic stirrer with a
heating mantle.

Solvent and Capping Agent: Add 100 mL of ethylene glycol and the desired amount of PVP
to the three-necked flask.

Inert Atmosphere (Optional but Recommended): Purge the system with argon gas for 15-30
minutes to remove oxygen. Maintain a gentle flow of argon throughout the reaction.

Heating: Begin stirring and heat the ethylene glycol/PVP solution to 160°C and hold for 1
hour.

Precursor Solution Preparation: In a separate beaker, dissolve the desired molar ratio of
nickel and copper precursor salts in a small amount of deionized water or ethylene glycol.

Injection of Precursors: Once the ethylene glycol solution has reached 160°C and been held
for 1 hour, inject the precursor solution into the hot ethylene glycol.

Reaction: Increase the temperature of the reaction mixture to 180-195°C and reflux for 2-3
hours. The color of the solution will typically change from light blue to black, indicating the
formation of NiCu nanopatrticles.

Cooling: After the reaction is complete, turn off the heat and allow the solution to cool to
room temperature.

Purification:

[¢]

Transfer the nanoparticle solution to centrifuge tubes.

[e]

Centrifuge the solution to separate the nanoparticles.

o

Discard the supernatant.

[¢]

Resuspend the nanoparticles in ethanol and centrifuge again. Repeat this washing step
several times.

Perform a final wash with acetone.

[¢]
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» Drying: Dry the purified NiCu nanoparticles in a vacuum oven at 60°C for 12 hours.

Experimental Workflow Diagram

Click to download full resolution via product page
Caption: Workflow for the synthesis of NiCu nanoparticles via the polyol method.

Characterization of NiCu Nanoparticles

The synthesized NiCu nanoparticles can be characterized using various techniques to
determine their structural, morphological, compositional, and physical properties.

o X-ray Diffraction (XRD): To confirm the formation of the bimetallic alloy and determine its
crystal structure and crystallite size.

e Transmission Electron Microscopy (TEM) and Scanning Electron Microscopy (SEM): To
visualize the morphology, size, and size distribution of the nanoparticles.

e Energy Dispersive X-ray Spectroscopy (EDX): To determine the elemental composition of the
nanoparticles.

o UV-Visible Spectroscopy: To study the optical properties of the nanopatrticles, which can be
indicative of their size and composition.

» Vibrating Sample Magnetometer (VSM): To investigate the magnetic properties of the
nanoparticles.

This detailed protocol and the accompanying information provide a comprehensive guide for
the successful synthesis and characterization of NiCu nanoparticles using the polyol method,
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enabling researchers to produce high-quality nanomaterials for a variety of applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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